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Compound of Interest

Compound Name: Fantridone

Cat. No.: B092440 Get Quote

For Immediate Reference: Treat Fantridone as a hazardous chemical waste. Due to its

classification as a phenanthridine derivative with antidepressant properties, a conservative

approach to disposal is mandatory to ensure personnel safety and environmental protection.

Incineration by a licensed hazardous waste disposal company is the recommended method of

destruction.

This guide provides essential safety and logistical information for the proper disposal of

Fantridone (CAS No. 17692-37-4), a bioactive compound used in research and drug

development. The following procedures are based on the chemical's structural class and

known pharmacological activity, in the absence of a readily available, official Safety Data Sheet

(SDS).

Essential Safety and Handling
Given that Fantridone is an active pharmaceutical ingredient, all handling and disposal

preparations must be conducted with appropriate personal protective equipment (PPE).

Minimum PPE Requirements:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat is required. For handling larger quantities or when there

is a risk of splashing, a chemically resistant apron is recommended.

Engineering Controls:

All handling of Fantridone powder or solutions should be performed in a certified chemical

fume hood to prevent inhalation of dust or aerosols.

Fantridone: Summary of Known Data
While a comprehensive, official SDS is not widely available, the following information has been

compiled from various chemical and pharmacological sources.

Property Data

Chemical Name
5-(3-dimethylaminopropyl)phenanthridin-6(5H)-

one

CAS Number 17692-37-4

Molecular Formula C₁₈H₂₀N₂O

Known Use
Antidepressant; used in biochemical and

pharmacological research.

Chemical Class Phenanthridine derivative; tertiary amine.

Assumed Hazards

Bioactive, potentially toxic. As a psychoactive

substance, it may have neurological effects.

Environmental hazards are unknown but should

be assumed.

Recommended Disposal
Incineration via a licensed hazardous waste

facility.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe segregation, packaging, and disposal of

Fantridone waste.
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Step 1: Waste Identification and Segregation

Solid Waste: All disposable materials contaminated with Fantridone (e.g., weighing boats,

contaminated gloves, pipette tips, bench paper) must be collected in a dedicated, clearly

labeled hazardous waste container. Do not mix with non-hazardous trash.

Liquid Waste: Unused or waste solutions of Fantridone should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not pour Fantridone solutions

down the drain.

Sharps Waste: Needles, syringes, or other sharps contaminated with Fantridone must be

disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

Step 2: Packaging and Labeling

Use only approved, chemically compatible containers for waste collection.

Label all waste containers clearly with "Hazardous Waste," the full chemical name

"Fantridone," and the approximate concentration and quantity.

Ensure container lids are securely fastened to prevent spills.

Step 3: Storage of Waste

Store Fantridone waste in a designated, secure satellite accumulation area within the

laboratory.

This area should be away from general laboratory traffic and clearly marked as a hazardous

waste storage area.

Do not store large quantities of waste for extended periods. Follow your institution's

guidelines for waste pickup schedules.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of Fantridone waste.
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Provide the EHS department with accurate information about the waste stream.

Fantridone waste must be transported and disposed of by a licensed hazardous waste

management company. The recommended method of final disposal is high-temperature

incineration to ensure the complete destruction of the bioactive compound.

Experimental Workflow & Disposal Decision
Pathway
The following diagram illustrates the logical flow for handling and disposing of Fantridone
within a laboratory setting.
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Fantridone Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Fantridone waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Fantridone, minimizing risks to themselves, their colleagues, and the environment. Always

consult your institution's specific hazardous waste management policies.

To cite this document: BenchChem. [Proper Disposal of Fantridone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092440#fantridone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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